Pentafluoroacetone

• CAS RN: 431-71-0
• Molecular Formula: C3HF5O
• Molecular Weight: 148.03 g/mol
• IUPAC Name: 1,1,1,3,3-pentafluoropropan-2-one
• InChI: InChI=1S/C3HF5O/c4-2(5)1(9)3(6,7)8/h2H
• InChI Key: WQAWXRFLNDAOON-UHFFFAOYSA-N
• SMILES: C(C(=O)C(F)(F)F)(F)F

Description

Pentafluoroacetone is a useful research compound. Its molecular formula is C3HF5O and its molecular weight is 148.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pentafluoroacetone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pentafluoroacetone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

As another preparation example, 2-difluoromethyl-1,1,1,3,3-pentafluoropropane may be prepared by fluorinating commercially available 1,1,1,3,3-pentachloro-2-propanone to form 1,1,1,3,3-pentafluoro-2-propanone which may then be reacted with CF2 carbene to form 2-difluoromethyl-1,1,3,3,3-tetrafluoro-1-propene. The 2-difluoromethyl-1,1,3,3,3-tetrafluoro-1-propene may then be hydrogenated to form 2-difluoromethyl-1,1,1,3,3-pentafluoropropane.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

As another preparation example, 2-difluoromethyl-1,1,1,3,3-pentafluoro-2-propanol may be prepared by fluorinating commercially available 1,1,1,3,3-pentachloro-2-propanone to form 1,1,1,3,3-pentafluoro-2-propanone which may then be reacted with CF2 carbene to form 2-difluoromethyl-1,1,3,3,3-tetrafluoro-1-propene. The 2-difluoromethyl-1,1,3,3,3-tetrafluoro-1-propene may then be reacted with sulfuric acid and then water to form 2-difluoromethyl-1,1,1,3,3-pentafluoro-2-propanol.